Cas no 84228-44-4 (Methyl 4-amino-3-chlorobenzoate)

• Product Name: Methyl 4-amino-3-chlorobenzoate
• CAS No: 84228-44-4
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD01320686
• CID: 90875
• PubChem ID: 1515284
• Update Time: 2025-11-01

Methyl 4-amino-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-chlorobenzoate
• C8H8ClNO2
• 4-amino-3-chlorobenzoic acid methyl ester
• methyl-4-amino-3-chlorobenzoate
• 4-amino-3-chloro-benzoic acid methyl ester
• Benzoic acid, 4-amino-3-chloro-, methyl ester
• methyl 4-amino-3-chloro-benzoate
• PubChem10804
• WKVJBYKFGNVWLM-UHFFFAOYSA-N
• SBB003712
• 2947AC
• AM83066
• TRA0070584
• 3-Chloro-4-aminobenzoic acid methyl ester
• SY027497
• MFCD01320686
• EN300-145354
• DTXSID10363936
• W-203907
• AKOS004122562
• AB9593
• Z1243607759
• J-650192
• Methyl 4-amino-3-chlorobenzoate, 97%
• 84228-44-4
• SCHEMBL826694
• CS-W016935
• PS-5217

• MDL： MFCD01320686
• Inchi： 1S/C8H8ClNO2/c1-12-8(11)5-2-3-7(10)6(9)4-5/h2-4H,10H2,1H3
• InChI Key： WKVJBYKFGNVWLM-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(Cl)C(N)=CC=1)OC

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: solid
• Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 107.0 to 111.0 deg-C
• Boiling Point: 321.6 °C at 760 mmHg
• Flash Point: 321.6 °C at 760 mmHg
• Refractive Index: 1.5560 (estimate)
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),
• PSA: 52.32000
• LogP: 2.29000
• Solubility: Not determined

Methyl 4-amino-3-chlorobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Other Chemical Reagents

Additional information on Methyl 4-amino-3-chlorobenzoate

Methyl 4-amino-3-chlorobenzoate (CAS No. 84228-44-4): An Overview of Its Properties, Applications, and Recent Research

Methyl 4-amino-3-chlorobenzoate (CAS No. 84228-44-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique chemical structure, which includes a methyl ester group, an amino group, and a chlorine atom. These functional groups endow the molecule with a range of properties that make it valuable for various applications.

The chemical formula of Methyl 4-amino-3-chlorobenzoate is C₉H₁₀ClNO₂. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's molecular weight is approximately 199.63 g/mol, which influences its physical and chemical behavior in different environments.

One of the key features of Methyl 4-amino-3-chlorobenzoate is its reactivity. The presence of the amino group and the chlorine atom provides multiple sites for chemical modification, making it an excellent starting material for the synthesis of more complex molecules. This reactivity has been leveraged in various synthetic routes to produce pharmaceutical intermediates, dyes, and other functional materials.

In the pharmaceutical industry, Methyl 4-amino-3-chlorobenzoate has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent research has focused on its potential use in the development of anti-inflammatory agents and antimicrobial compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in enhancing the bioavailability and efficacy of certain drug molecules.

The versatility of Methyl 4-amino-3-chlorobenzoate extends beyond pharmaceuticals. In materials science, it has been used as a building block for the synthesis of advanced polymers and coatings. These materials often exhibit improved mechanical properties, thermal stability, and resistance to environmental factors. A notable example is its use in the development of polymeric films with enhanced barrier properties for packaging applications.

The environmental impact of Methyl 4-amino-3-chlorobenzoate is another area of active research. Scientists are investigating its biodegradability and potential effects on ecosystems to ensure its safe use in industrial processes. Preliminary studies suggest that under controlled conditions, this compound can be broken down into less harmful byproducts through microbial degradation.

In addition to its practical applications, Methyl 4-amino-3-chlorobenzoate has also been studied for its fundamental chemical properties. Its electronic structure and molecular dynamics have been explored using computational methods such as density functional theory (DFT). These studies provide valuable insights into the compound's behavior under different conditions and help guide its use in various applications.

The safety profile of Methyl 4-amino-3-chlorobenzoate is an important consideration for both researchers and industry professionals. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) are available to provide detailed information on handling, storage, and disposal procedures.

In conclusion, Methyl 4-amino-3-chlorobenzoate (CAS No. 84228-44-4) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it a valuable intermediate for synthesizing more complex molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.